Cas no 476438-41-2 (N-{[4-ethyl-5-(propylsulfanyl)-4H-1,2,4-triazol-3-yl]methyl}adamantane-1-carboxamide)

N-{[4-ethyl-5-(propylsulfanyl)-4H-1,2,4-triazol-3-yl]methyl}adamantane-1-carboxamide is a structurally complex compound featuring a 1,2,4-triazole core linked to an adamantane moiety via a carboxamide bridge. The presence of the ethyl and propylsulfanyl substituents enhances its lipophilicity, potentially improving membrane permeability and bioavailability. The adamantane group contributes to conformational rigidity, which may enhance binding affinity to target receptors or enzymes. This compound is of interest in medicinal chemistry for its potential as a scaffold in drug discovery, particularly for applications requiring stable, bioavailable heterocyclic frameworks. Its unique structure offers opportunities for further derivatization, making it a versatile intermediate in the synthesis of pharmacologically active molecules.
N-{[4-ethyl-5-(propylsulfanyl)-4H-1,2,4-triazol-3-yl]methyl}adamantane-1-carboxamide structure
476438-41-2 structure
Product Name:N-{[4-ethyl-5-(propylsulfanyl)-4H-1,2,4-triazol-3-yl]methyl}adamantane-1-carboxamide
CAS No:476438-41-2
MF:C19H30N4OS
MW:362.532702922821
CID:5839952
PubChem ID:5199177
Update Time:2025-06-08

N-{[4-ethyl-5-(propylsulfanyl)-4H-1,2,4-triazol-3-yl]methyl}adamantane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

    • (1s,3s)-N-((4-ethyl-5-(propylthio)-4H-1,2,4-triazol-3-yl)methyl)adamantane-1-carboxamide
    • Tricyclo[3.3.1.13,7]decane-1-carboxamide, N-[[4-ethyl-5-(propylthio)-4H-1,2,4-triazol-3-yl]methyl]-
    • HMS1417J12
    • SR-01000006800-1
    • N-{[4-ethyl-5-(propylsulfanyl)-4H-1,2,4-triazol-3-yl]methyl}adamantane-1-carboxamide
    • N-[(4-ethyl-5-propylsulfanyl-1,2,4-triazol-3-yl)methyl]adamantane-1-carboxamide
    • F0528-1495
    • IFLab1_001970
    • AKOS024580448
    • 476438-41-2
    • SR-01000006800
    • Inchi: 1S/C19H30N4OS/c1-3-5-25-18-22-21-16(23(18)4-2)12-20-17(24)19-9-13-6-14(10-19)8-15(7-13)11-19/h13-15H,3-12H2,1-2H3,(H,20,24)
    • InChI Key: AWJHDWBYIIZHJN-UHFFFAOYSA-N
    • SMILES: C12(C(NCC3N(CC)C(SCCC)=NN=3)=O)CC3CC(CC(C3)C1)C2

Computed Properties

  • Exact Mass: 362.21403277g/mol
  • Monoisotopic Mass: 362.21403277g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 7
  • Complexity: 459
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 85.1Ų

Experimental Properties

  • Density: 1.36±0.1 g/cm3(Predicted)
  • pka: 14.23±0.20(Predicted)

N-{[4-ethyl-5-(propylsulfanyl)-4H-1,2,4-triazol-3-yl]methyl}adamantane-1-carboxamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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